3-(2-fluorobenzyl)-N-(5-methylisoxazol-3-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

• IUPAC Name: 3-[(2-fluorophenyl)methyl]-N-(5-methyl-1,2-oxazol-3-yl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C16H13FN4O4/c1-9-6-13(20-25-9)19-14(22)11-7-18-16(24)21(15(11)23)8-10-4-2-3-5-12(10)17/h2-7H,8H2,1H3,(H,18,24)(H,19,20,22)
• InChI Key: XUEXWRIBAGVEQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=CNC(=O)N(C2=O)CC3=CC=CC=C3F
• Molecular Formula: C16H13FN4O4
• Molecular Weight: 344.30 g/mol

Description

3-(2-fluorobenzyl)-N-(5-methylisoxazol-3-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C16H13FN4O4 and its molecular weight is 344.302. The purity is usually 95%.
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Scientific Research Applications

Metabolic Studies in Drug Discovery

One study focuses on the metabolism and disposition of HIV integrase inhibitors using 19F-NMR spectroscopy. This research highlights the importance of understanding the metabolic fate and excretion of compounds similar to the one , as part of drug discovery programs. It's an essential step in ensuring the safety and efficacy of potential therapeutic agents (Monteagudo et al., 2007).

Structural and Synthetic Studies

Another aspect of research involves the synthesis and structural characterization of compounds with potential biological activities. For instance, studies on the synthesis of novel compounds derived from natural products show the exploration of chemical structures for potential anti-inflammatory and analgesic agents. This approach is vital for discovering new medications and understanding their mechanisms of action (Abu‐Hashem et al., 2020).

Biological Activity and Mechanism of Action

Research into the synthesis and in vitro cytotoxic activity of novel compounds, such as pyrazolo[1,5-a]pyrimidines, sheds light on the potential therapeutic uses of these chemicals. The ability to target specific cellular pathways or enzymes can lead to the development of new treatments for diseases like cancer. Understanding the structure-activity relationship is crucial in this area (Hassan et al., 2015).

Advanced Glycation End-Product Formation

Methylglyoxal's role in forming advanced glycation end-products (AGEs) associated with diabetes and neurodegenerative diseases exemplifies the broader implications of chemical interactions within biological systems. Studies on these interactions contribute to our understanding of disease progression and potential therapeutic interventions (Nemet et al., 2006).